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Compound of Interest

Compound Name: 6-Bromochroman-3-ol

Cat. No.: B12276363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and inferred

physicochemical properties of 6-Bromochroman-3-ol, a heterocyclic compound of interest in

medicinal chemistry and drug discovery. Due to the limited availability of direct experimental

data for this specific molecule, this guide combines reported data for its precursor, 6-

Bromochroman-3-one, with established chemical principles to offer a robust profile for research

and development purposes.

Core Physicochemical Properties
The properties of 6-Bromochroman-3-ol are summarized below. Data for the precursor, 6-

Bromochroman-3-one, is included for comparative purposes.
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Property 6-Bromochroman-3-ol 6-Bromochroman-3-one

Molecular Formula C₉H₉BrO₂ C₉H₇BrO₂[1]

Molecular Weight ~229.07 g/mol 227.05 g/mol [1]

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Solubility

Expected to be soluble in

organic solvents like ethanol,

methanol, and DMSO.

Data not available

pKa Data not available Data not available

Appearance
Expected to be a solid at room

temperature.
Data not available

SMILES O1c2ccc(Br)cc2C(O)C1 O=C1Cc2cc(Br)ccc2O1

Note: The molecular formula and weight for 6-Bromochroman-3-ol are inferred from the

reduction of 6-Bromochroman-3-one.

Synthesis and Experimental Protocols
The primary route for the synthesis of 6-Bromochroman-3-ol is through the reduction of its

corresponding ketone, 6-Bromochroman-3-one.

Experimental Protocol: Reduction of 6-Bromochroman-
3-one
This protocol describes a general method for the reduction of a chromanone to a chromanol

using a standard reducing agent.

Materials:

6-Bromochroman-3-one

Sodium borohydride (NaBH₄)
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Methanol (or Ethanol)

Dichloromethane (or Ethyl acetate)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Standard laboratory glassware

Procedure:

Dissolution: Dissolve 6-Bromochroman-3-one in methanol in a round-bottom flask at room

temperature with stirring.

Reduction: Slowly add sodium borohydride to the solution in portions. The reaction is

typically exothermic and may require cooling in an ice bath to maintain a temperature of 0-5

°C.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material is consumed.

Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride.

Extraction: Remove the methanol under reduced pressure using a rotary evaporator. Extract

the aqueous residue with dichloromethane or ethyl acetate.

Washing: Wash the combined organic layers with brine (saturated NaCl solution).
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Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced

pressure to yield the crude 6-Bromochroman-3-ol.

Purification: The crude product can be purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

Potential Biological Activity and Signaling Pathways
While no specific signaling pathways involving 6-Bromochroman-3-ol have been elucidated,

the broader class of chroman derivatives has been extensively studied for its biological

activities. Research has shown that chroman-based molecules can exhibit a range of

pharmacological effects, including:

Anticancer Properties: Certain chroman derivatives have demonstrated cytotoxic activity

against various cancer cell lines.[2][3][4]

Antimicrobial Activity: The chroman scaffold is a feature of some compounds with

antibacterial and antifungal properties.

Enzyme Inhibition: Substituted chromans have been investigated as inhibitors of various

enzymes, highlighting their potential in targeted therapies.[3]

Further research is required to determine the specific biological targets and signaling pathways

modulated by 6-Bromochroman-3-ol.

Visualizing the Synthesis Workflow
The following diagram illustrates the synthetic pathway from 6-Bromochroman-3-one to 6-
Bromochroman-3-ol.

Caption: Synthetic pathway for 6-Bromochroman-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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